Cas no 2703764-00-3 (2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703764-00-3
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 5615332
• PubChem ID: 165946217
• Update Time: 2025-10-22

2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703764-00-3
• 2-(2,6-dioxopiperidin-3-yl)-5-{[2-(methylamino)propyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33362873
• 2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C17H20N4O4/c1-9(18-2)8-19-10-3-4-11-12(7-10)17(25)21(16(11)24)13-5-6-14(22)20-15(13)23/h3-4,7,9,13,18-19H,5-6,8H2,1-2H3,(H,20,22,23)
• InChI Key： CJUSSQGCOSSYMT-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCC(C)NC

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No 2703764-00-3: 2-(2,6-Dioxopiperidin-3-Yl)-5-{2-(Methylamino)Propylamino}-2,3-Dihydro-1H-Isoindole-1,3-Dione

The compound with CAS No 2703764-00-3, known as 2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug development and material science.

Structural Analysis: The molecule consists of a piperidine ring fused with an isoindole system, both of which are decorated with various substituents. The presence of the dioxopiperidine moiety introduces rigidity and stability to the structure, while the methylamino and propylamino groups enhance its biological activity and solubility properties. Recent studies have highlighted the importance of these functional groups in modulating the compound's interaction with biological targets.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes ring-forming reactions and functional group transformations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the yield and purity of the compound. Modern analytical tools like NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity.

Biological Activity: The compound has shown remarkable biological activity in vitro studies, particularly in its ability to inhibit key enzymes involved in disease pathways. For instance, recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, its role as a neuroprotective agent has been explored in models of neurodegenerative diseases, where it exhibited protective effects against oxidative stress.

Applications in Drug Development: Given its unique properties, this compound is being actively investigated for its potential in drug development. Its ability to target multiple pathways makes it a promising candidate for treating complex diseases such as cancer and neurodegenerative disorders. Researchers are also exploring its potential as a pro-drug, where it can be activated within the body to release bioactive metabolites.

Environmental Impact: The environmental fate and toxicity of this compound have also been studied to ensure its safe use in industrial and therapeutic applications. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its potential impact on the environment.

In conclusion, CAS No 2703764-00-3, or 2-(2,6-dioxopiperidin-3-yl)-5-{2-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione, represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Continued research into its properties will undoubtedly unlock new opportunities for its use in medicine and beyond.